2,5-dimethyl-1H-imidazole-4-carboxylic acid hydrochloride

• IUPAC Name: 2,5-dimethyl-1H-imidazole-4-carboxylic acid;hydrochloride
• InChI: InChI=1S/C6H8N2O2.ClH/c1-3-5(6(9)10)8-4(2)7-3;/h1-2H3,(H,7,8)(H,9,10);1H
• InChI Key: LTWUZQGECHXBBQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(N1)C)C(=O)O.Cl
• Molecular Formula: C6H9ClN2O2
• Molecular Weight: 176.60 g/mol
• CAS RN: 1820684-42-1

Description

“2,5-dimethyl-1H-imidazole-4-carboxylic acid” is a compound with a molecular weight of 140.14. It is a derivative of imidazole, a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds.

Synthesis Analysis

Imidazole synthesis involves various methods, including starting from 1,2-diketones and urotropine in the presence of ammonium acetate. A NHC-copper-catalyzed isocyanide insertion into alcohol to form an N-arylformimidate intermediate and subsequent base-promoted cycloaddition with benzyl isocyanide derivatives enables a straightforward and high-yielding synthesis of 1,4-diaryl-1H-imidazoles.

Molecular Structure Analysis

The IUPAC name of this compound is 2,5-dimethyl-1H-imidazole-4-carboxylic acid. Its InChI code is 1S/C6H8N2O2/c1-3-5(6(9)10)8-4(2)7-3/h1-2H3, (H,7,8)(H,9,10) and the InChI key is QVXKYDAPVGBFJJ-UHFFFAOYSA-N.

Chemical Reactions Analysis

Imidazole derivatives show a broad range of chemical reactions. For instance, a ZnCl2-catalyzed [3 + 2] cycloaddition reaction of benzimidates and 2H-azirines provides multisubstituted imidazoles in good yields under mild reaction conditions.

Physical And Chemical Properties Analysis

The compound is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atoms, it shows two equivalent tautomeric forms.

Mechanism of Action

Target of Action

Imidazole derivatives have been known to show a broad range of biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Mode of Action

For example, some imidazole derivatives are selective inhibitors of nitric oxide synthase, which makes them interesting drug targets in inflammation, neurodegenerative diseases and tumors of the nervous system .

Biochemical Pathways

Imidazole compounds are known to affect a variety of biochemical pathways due to their broad range of biological activities .

Pharmacokinetics

Imidazole is known to be highly soluble in water and other polar solvents , which could potentially influence its bioavailability.

Result of Action

Imidazole compounds are known to have a broad range of biological activities, suggesting that they could have multiple effects at the molecular and cellular level .

Action Environment

The solubility of imidazole in water and other polar solvents suggests that the compound’s action could potentially be influenced by the polarity of its environment.

Advantages and Limitations for Lab Experiments

2,5-dimethyl-1H-imidazole-4-carboxylic acid hydrochloride has several advantages for lab experiments. It is easy to synthesize, and the yield and purity obtained through the synthesis method are satisfactory. This compound is also stable and can be stored for a long time without degradation. However, this compound has some limitations for lab experiments. It is hygroscopic and can absorb moisture from the air, which may affect its stability. This compound is also sensitive to light and may degrade upon exposure to light.

Future Directions

2,5-dimethyl-1H-imidazole-4-carboxylic acid hydrochloride has several potential applications in various fields of scientific research. In the future, more studies can be conducted to explore the potential of this compound as a drug candidate for the treatment of various diseases. Further studies can also be conducted to explore the mechanism of action of this compound and its potential applications as a corrosion inhibitor. The synthesis method of this compound can also be optimized to improve the yield and purity of the compound.

Scientific Research Applications

2,5-dimethyl-1H-imidazole-4-carboxylic acid hydrochloride has been extensively studied for its potential applications in various fields of scientific research. One of the most significant applications of this compound is in the field of drug discovery. This compound has been found to exhibit potent inhibitory activity against various enzymes, such as xanthine oxidase, carbonic anhydrase, and α-glucosidase. These enzymes are involved in various physiological processes and are potential targets for the development of drugs for the treatment of diseases such as gout, glaucoma, and diabetes.
This compound has also been studied for its potential application as a corrosion inhibitor. It has been found to exhibit excellent corrosion inhibition properties for mild steel in acidic media. This compound acts as a mixed-type inhibitor and forms a protective film on the metal surface, which prevents the corrosion process.